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Compound of Interest

Compound Name: Autac4

Cat. No.: B8146247 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
AUTAC4 is a novel mitochondria-targeting Autophagy-Targeting Chimera (AUTAC). It is a cell-

permeable molecule designed to induce the selective degradation of damaged or fragmented

mitochondria through the process of mitophagy.[1][2] Comprising a p-fluorobenzyl guanine tag

linked to a ligand for the translocator protein (TSPO) on the outer mitochondrial membrane,

AUTAC4 effectively delivers a "kick-start" signal for mitophagy.[3] This process is mediated by

the induction of K63-linked polyubiquitination on the mitochondrial surface, a key step in

marking mitochondria for autophagic clearance.[4] Notably, this mechanism is independent of

the well-known PINK1/Parkin pathway. By promoting the removal of dysfunctional

mitochondria, AUTAC4 can help restore cellular homeostasis, including mitochondrial

membrane potential and ATP production, while suppressing apoptotic pathways.

These application notes provide detailed protocols for utilizing AUTAC4 in cell culture to study

and induce mitophagy, as well as to assess its effects on mitochondrial health and cell viability.

Mechanism of Action
The mechanism of AUTAC4-induced mitophagy involves a series of orchestrated molecular

events, initiating with the targeting of mitochondria and culminating in their degradation by

lysosomes.
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AUTAC4 Treatment and Analysis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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